Cas no 39650-67-4 (5-(1,3-benzothiazol-2-yl)pentan-1-amine)

• Product Name: 5-(1,3-benzothiazol-2-yl)pentan-1-amine
• CAS No: 39650-67-4
• MF: C₁₂H₁₆N₂S
• MW: 220.333841323853
• MDL: MFCD09937041
• CID: 298213
• PubChem ID: 12262422
• Update Time: 2025-04-19

5-(1,3-benzothiazol-2-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolepentanamine
• 5-(1,3-benzothiazol-2-yl)pentan-1-amine
• 2-(5-Aminopentyl)benzothiazole
• 2-(e-Aminopentyl)benzthiazole
• 5-(2-Benzothiazolyl)pentylamine
• 39650-67-4
• EN300-932583
• DTXSID70482955
• LRVUNUHOUQQGTK-UHFFFAOYSA-N
• SCHEMBL4703105
• 2-(5'-aminopentyl)-benzthiazole
• AKOS000181833
• 2-Benzothiazolepentanamine(9ci)

• MDL： MFCD09937041
• Inchi： 1S/C12H16N2S/c13-9-5-1-2-8-12-14-10-6-3-4-7-11(10)15-12/h3-4,6-7H,1-2,5,8-9,13H2
• InChI Key： LRVUNUHOUQQGTK-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCCCCN

Computed Properties

• Exact Mass: 220.10358
• Monoisotopic Mass: 220.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles